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Compound of Interest

Compound Name: 3-Bromo-6-ethoxyquinoline

Cat. No.: B11860936

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Bromo-6-ethoxyquinoline, a

specialized heterocyclic compound. Authored from the perspective of a Senior Application

Scientist, this document synthesizes foundational chemical data with practical, field-proven

insights into its synthesis, characterization, and potential applications in medicinal chemistry.

Core Compound Identification and Physicochemical
Properties
A definitive CAS (Chemical Abstracts Service) number for 3-Bromo-6-ethoxyquinoline is not

readily available in major chemical databases, which suggests that it is not a widely

commercialized compound. This status underscores its nature as a novel target for custom

synthesis in research and development settings.

For the purpose of synthesis and reference, the immediate precursor, 3-Bromo-6-

hydroxyquinoline, is a known compound with the following identifier:

CAS Number: 13669-57-3[1]
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The predicted physicochemical properties for the target compound, 3-Bromo-6-
ethoxyquinoline, are summarized below. These values are computationally derived and

provide a baseline for experimental validation.

Property Predicted Value Source

Molecular Formula C₁₁H₁₀BrNO PubChem

Molecular Weight 252.11 g/mol PubChem

XLogP3 3.5 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 1 PubChem

Proposed Synthetic Route: From Precursor to
Target Compound
Given its likely non-commercial status, the synthesis of 3-Bromo-6-ethoxyquinoline is a

primary concern for any research application. The most logical and efficient pathway begins

with the available precursor, 3-Bromo-6-hydroxyquinoline. The conversion of the C-6 hydroxyl

group to an ethoxy group can be reliably achieved via the Williamson Ether Synthesis, a robust

and well-understood reaction in organic chemistry.

This synthetic approach is chosen for its high efficiency and the relatively mild conditions

required, which minimize the risk of unwanted side reactions on the sensitive bromoquinoline

core. The reaction proceeds through the deprotonation of the hydroxyl group to form a more

nucleophilic alkoxide, which then undergoes an Sₙ2 reaction with an ethylating agent.

3-Bromo-6-hydroxyquinoline
(CAS: 13669-57-3)

Sodium 3-bromoquinolin-6-olate
(in situ intermediate)

3-Bromo-6-ethoxyquinoline
(Target Compound)

  Step 1: Deprotonation  
Base (e.g., NaH, K₂CO₃)

in Polar Aprotic Solvent (e.g., DMF, Acetonitrile)
  Step 2: Sₙ2 Reaction  

Ethylating Agent (e.g., C₂H₅I, (C₂H₅)₂SO₄)
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Caption: Proposed Williamson Ether Synthesis workflow.

Experimental Protocol: Williamson Ether Synthesis
This protocol is a self-validating system; successful synthesis is confirmed by the

characterization methods outlined in the subsequent section.

Materials:

3-Bromo-6-hydroxyquinoline

Anhydrous Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH)

Ethyl Iodide (C₂H₅I) or Diethyl Sulfate ((C₂H₅)₂SO₄)

Anhydrous Dimethylformamide (DMF) or Acetonitrile

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Methodology:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, reflux condenser, and a nitrogen inlet, dissolve 1.0 equivalent of 3-Bromo-6-

hydroxyquinoline in anhydrous DMF.

Deprotonation: Add 1.5 equivalents of anhydrous potassium carbonate to the solution.

Causality Note: A slight excess of this mild base ensures complete deprotonation of the

phenolic hydroxyl group to form the reactive alkoxide.

Alkylation: Add 1.2 equivalents of ethyl iodide dropwise to the stirring suspension at room

temperature. Causality Note: A controlled, dropwise addition minimizes potential side

reactions and exothermic events.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11860936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Progression: Heat the reaction mixture to 60-70 °C and monitor its progress using

Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up: Cool the mixture to room temperature and pour it into a separatory funnel

containing deionized water. Extract the aqueous layer three times with diethyl ether.

Purification: Combine the organic extracts and wash sequentially with saturated sodium

bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate,

filter, and concentrate the solvent under reduced pressure.

Final Purification: The resulting crude product can be further purified by column

chromatography on silica gel to yield pure 3-Bromo-6-ethoxyquinoline.

Structural Elucidation and Characterization
Unambiguous confirmation of the synthesized product's identity and purity is critical. A

combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry

(MS) provides a self-validating analytical workflow.[2]
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Caption: Analytical workflow for structural confirmation.

Expected Analytical Data
¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals

for the quinoline ring protons. Key indicators of successful synthesis include the

disappearance of the broad hydroxyl proton signal from the starting material and the

appearance of a quartet and a triplet corresponding to the new ethoxy group (-O-CH₂-CH₃).

¹³C NMR Spectroscopy: The carbon NMR will confirm the presence of the 11 unique carbon

atoms in the molecule. The two new signals in the aliphatic region will correspond to the

carbons of the ethoxy group.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the

molecular weight. A critical diagnostic feature is the isotopic pattern of the molecular ion peak

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b11860936/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-bromo-6-ethoxyquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11860936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(M⁺ and M+2⁺) in an approximate 1:1 ratio, which is the definitive signature of a molecule

containing one bromine atom.[2]

Applications in Drug Discovery and Medicinal
Chemistry
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous pharmacologically active compounds.[3][4][5] The introduction of bromo- and alkoxy-

substituents provides medicinal chemists with key vectors for modifying a molecule's steric,

electronic, and pharmacokinetic properties.

Scaffold for Kinase Inhibitors: Many approved kinase inhibitors feature a quinoline core. The

3-bromo and 6-ethoxy positions can be used as synthetic handles for further

functionalization to target the ATP-binding pocket of various kinases.

Anticancer Potential: Brominated quinolines have demonstrated significant antiproliferative

activity against various cancer cell lines.[4] Some derivatives act as topoisomerase I

inhibitors, a validated target for cancer chemotherapy.

Antimicrobial and Antimalarial Agents: Historically, quinoline derivatives are famous for their

antimalarial properties (e.g., chloroquine). Novel substitution patterns are continuously

explored to combat drug-resistant strains of pathogens.

The strategic placement of a bromine atom at the C-3 position offers a site for subsequent

cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for the construction of complex

molecular architectures and the exploration of broad chemical space in drug discovery

programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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